Cas no 922005-94-5 (5-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide
• CAS No: 922005-94-5
• MF: C₁₃H₁₁ClN₂O₃S₂
• MW: 342.821039438248
• CID: 5907481
• PubChem ID: 18571689
• Update Time: 2025-05-24

5-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)thiophene-2-sulfonamide
• AKOS024635849
• F2278-0244
• 5-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide
• 922005-94-5
• VU0490717-1

• Inchi： 1S/C13H11ClN2O3S2/c14-11-4-6-13(20-11)21(18,19)16-9-2-3-10-8(7-9)1-5-12(17)15-10/h2-4,6-7,16H,1,5H2,(H,15,17)
• InChI Key： MBAQKHGQOPUDAV-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3)(=O)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 341.9899623g/mol
• Monoisotopic Mass: 341.9899623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 112Ų

Additional information on 5-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide

Comprehensive Overview of 5-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide (CAS No. 922005-94-5)

The compound 5-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide (CAS No. 922005-94-5) is a sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This molecule combines a thiophene ring with a tetrahydroquinolinone moiety, making it a subject of interest for its unique structural and functional properties. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

One of the key features of 5-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide is its sulfonamide group, which is known for its ability to interact with biological targets. Sulfonamides are widely used in medicinal chemistry due to their versatility and efficacy. The presence of a chloro substituent on the thiophene ring further enhances the compound's reactivity and binding affinity, making it a promising candidate for further study.

In recent years, there has been growing interest in sulfonamide-based compounds for their potential in treating various diseases. Searches for "sulfonamide derivatives in drug development" and "thiophene-containing pharmaceuticals" have surged, reflecting the scientific community's focus on these molecules. 5-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide aligns with this trend, offering a novel scaffold for designing new therapeutic agents.

The compound's tetrahydroquinolinone moiety is another critical aspect of its structure. Quinolinone derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. This has led to increased searches for "quinolinone derivatives in medicine" and "tetrahydroquinolinone synthesis." Researchers are particularly interested in how the 2-oxo group in the tetrahydroquinolinone ring influences the compound's pharmacokinetics and pharmacodynamics.

From a synthetic chemistry perspective, 5-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide presents an interesting challenge. The integration of a thiophene sulfonamide with a tetrahydroquinolinone requires precise control over reaction conditions. This has sparked discussions in forums and research papers about "efficient synthesis of sulfonamide-quinolinone hybrids" and "optimizing yields in heterocyclic chemistry."

Beyond its chemical properties, the compound's potential applications in personalized medicine and targeted therapy are gaining attention. With the rise of AI and machine learning in drug discovery, queries like "AI-driven design of sulfonamide drugs" and "computational modeling of thiophene derivatives" have become common. 5-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide could benefit from these advanced techniques to accelerate its development.

In conclusion, 5-chloro-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide (CAS No. 922005-94-5) represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its unique structure and potential biological activities make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, this molecule may pave the way for innovative treatments and new insights into drug design.